ethyl 5-(benzylamino)-3-methyl-4-isothiazolecarboxylate

• IUPAC Name: ethyl 5-(benzylamino)-3-methyl-1,2-thiazole-4-carboxylate
• InChI: InChI=1S/C14H16N2O2S/c1-3-18-14(17)12-10(2)16-19-13(12)15-9-11-7-5-4-6-8-11/h4-8,15H,3,9H2,1-2H3
• InChI Key: IULMJGDVSXDQMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SN=C1C)NCC2=CC=CC=C2
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol
• Solubility: 8.5 [ug/mL] (The mean of the results at pH 7.4)

Description

Ethyl 5-(benzylamino)-3-methyl-4-isothiazolecarboxylate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of isothiazolecarboxylates, which have been used in various fields such as medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of ethyl 5-(benzylamino)-3-methyl-4-isothiazolecarboxylate is not fully understood. However, studies have suggested that it may act by inhibiting the growth of bacteria and fungi by disrupting their cell membranes. It has also been proposed that this compound may exhibit anticancer activity by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that ethyl 5-(benzylamino)-3-methyl-4-isothiazolecarboxylate can inhibit the growth of various bacterial and fungal strains, including Staphylococcus aureus, Escherichia coli, and Candida albicans. This compound has also been found to exhibit cytotoxicity against cancer cell lines such as MCF-7 and HepG2. Additionally, it has been reported to have low toxicity in normal cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 5-(benzylamino)-3-methyl-4-isothiazolecarboxylate in lab experiments is its broad-spectrum antibacterial and antifungal activity. This compound has also been found to exhibit anticancer activity, making it a potential candidate for cancer treatment. However, one limitation of using this compound is its limited solubility in water, which may affect its efficacy in certain applications.

Future Directions

There are several potential future directions for research on ethyl 5-(benzylamino)-3-methyl-4-isothiazolecarboxylate. One area of interest is the development of new derivatives with improved solubility and efficacy. Another potential direction is the investigation of this compound's mechanism of action and its potential use in combination with other drugs for the treatment of bacterial infections, fungal infections, and cancer. Additionally, the use of ethyl 5-(benzylamino)-3-methyl-4-isothiazolecarboxylate as a fluorescent probe for the detection of metal ions could be further explored.

Synthesis Methods

The synthesis of ethyl 5-(benzylamino)-3-methyl-4-isothiazolecarboxylate involves the reaction of 5-amino-1,3-dimethylisothiazole-4-carboxylic acid with benzyl chloride and triethylamine in the presence of ethyl chloroformate. The reaction yields the desired product as a white crystalline solid with a melting point of 107-109°C.

Scientific Research Applications

Ethyl 5-(benzylamino)-3-methyl-4-isothiazolecarboxylate has been studied for its potential applications in scientific research. It has been found to exhibit antibacterial, antifungal, and antitumor activities. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.